Cas no 5434-74-2 ( )

• Product Name: &nbsp
• CAS No: 5434-74-2
• MF: C₁₁H₁₄O₃Zn
• MW: 259.636060237885
• CID: 940784
• PubChem ID: 54598867
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• zinc,butyl 4-hydroxybenzoate
• 5434-74-2
• NSC-13168
• NSC13168
•  

• Inchi： 1S/C11H14O3.Zn/c1-2-3-8-14-11(13)9-4-6-10(12)7-5-9;/h4-7,12H,2-3,8H2,1H3;/q;+2
• InChI Key： AZTWNHAKDDOMEM-UHFFFAOYSA-N
• SMILES： [Zn+2].O(C(C1C=CC(=CC=1)O)=O)CCCC

Computed Properties

• Exact Mass: 258.023436g/mol
• Monoisotopic Mass: 258.023436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų